Perchlorocyclopentadiene

• CAS No.: 77-47-4
• Product Name: Perchlorocyclopentadiene
• Molecular Formula: C5Cl6
• Molecular Weight: 272.8 g/mol
• IUPAC Name: 1,2,3,4,5,5-hexachlorocyclopenta-1,3-diene
• Standard InChI: InChI=1S/C5Cl6/c6-1-2(7)4(9)5(10,11)3(1)8
• Standard InChIKey: VUNCWTMEJYMOOR-UHFFFAOYSA-N
• Impurities: Technical grade Hex usually contains other chemicals as contaminants of manufacture (eg, hexachlorobenzene and octachlorocyclopentene). The nature and levels of contaminants will vary with the method of production.; Impurity concentrations in one 97.4% pure sample of HCCPD included 0.15% tetrachloroethylene, 0.51% hexachloro-1,3-butadiene, 1.73% octachlorocyclopentene, and 0.48% hexachloro-3-cyclopentene-1-one. A 98% pure sample contained 0.4% hexachlorobutadiene and 1.5% hexachloro-3-cyclopentene-l-one. Other impurities that have been reported in HCCPD include hexachlorobenzene, PCBs, and mirex.
• SMILES: C1(=C(C(C(=C1Cl)Cl)(Cl)Cl)Cl)Cl
• Canonical SMILES: C1(=C(C(C(=C1Cl)Cl)(Cl)Cl)Cl)Cl
• Boiling Point: 462 °F at 753 mm Hg (EPA, 1998); 239.0 °C; 239 °C; 462°F
• Colorform: Dense, oily liquid; Pale-yellow to amber-colored liquid.
• Density: 1.7019 at 77 °F (EPA, 1998); 1.7019 at 25 °C/4 °C; Relative density (water = 1): 1.7; 1.71
• Flash Point: Non-flammable (EPA, 1998)
• Melting Point: 16 °F (EPA, 1998); -9.0 °C; -9 °C; 16°F
• Physical Description: Hexachlorocyclopentadiene appears as a pale yellow liquid with a pungent odor. Density 14.3 lb /gal. Solidifies at 50°F. Insoluble in water. Noncombustible. Very toxic by skin absorption and inhalation. Corrosive to tissue.; Liquid; OILY YELLOW-TO-GREEN LIQUID WITH PUNGENT ODOUR.; Pale-yellow to amber-colored liquid with a pungent, unpleasant odor.; Pale-yellow to amber-colored liquid with a pungent, unpleasant odor. [Note: A solid below 16°F.]
• Description: Hexachlorocyclopentadiene appears as a pale yellow liquid with a pungent odor. Density 14.3 lb /gal. Solidifies at 50°F. Insoluble in water. Noncombustible. Very toxic by skin absorption and inhalation. Corrosive to tissue.; Hexachlorocyclopentadiene is an intermediate in the manufacture of some pesticides. Hexachlorocyclopentadiene is very toxic following acute (short-term) oral and inhalation exposures. The chemical is a severe eye, skin, and pulmonary irritant in humans, with effects including tearing of the eyes, sneezing, salivation, blistering, burns, and cough from acute exposures. Limited information is available on chronic (long-term), reproductive, developmental, and cancer effects of hexachlorocyclopentadiene in humans. Animal studies have seen effects on the lung, liver, kidney, and blood. EPA has classified hexachlorocyclopentadiene as a Group D, not classifiable as to human carcinogenicity.; HCCPD is a manufactured chemical that does not occur naturally. It is a light, lemon-yellow liquid that has a sharp musty odor. It easily evaporates into the air; the vapor looks like a blue haze. HCCPD is used in the manufacture of certain pesticides. Most of the HCCPD in the environment results from releases during its production and disposal. It is also used to make flame retardants, resins that won't burn, shock-proof plastics, esters, ketones, fluorocarbons, and dyes.
• Solubility: less than 0.1 mg/mL at 70.7° F (NTP, 1992); 6.60e-06 M; Soluble in all proportions in acetone, carbon tetrachloride, methanol and hexane.; In water, 1.8 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 0.2; (77°F): 0.0002% (Reacts)
• Synonyms: 1,2,3,4,5,5-Hexachloro-1,3-cyclopentadiene; 1,2,3,4,5,5-Hexachlorocyclopentadiene; C 56; Graphlox; HRS 1655; Hexachloro-1,3-cyclopentadiene; Hexachlorocyclopentadiene
• Vapor Density: 9.4 (EPA, 1998) (Relative to Air); 9.4 (AIR= 1); Relative vapor density (air = 1): 9.4; 9.4
• Vapor Pressure: 0.08 mm Hg at 77 °F (EPA, 1998); 0.06 mmHg; 0.060 mm Hg at 25 °C /Extrapolated/; Vapor pressure, Pa at 20 °C: 10.7; 0.08 mmHg; (77°F): 0.08 mmHg
• PubChem Compound: 6478
• Last Modified: Nov 11 2021